Cas no 2381320-35-8 (PROTAC SGK3 degrader-1)

• Product Name: PROTAC SGK3 degrader-1
• CAS No: 2381320-35-8
• MF: C₅₇H₇₃FN₁₀O₁₁S₂
• MW: 1157.37833476067
• CID: 4738672
• PubChem ID: 139035049
• Update Time: 2025-06-08

PROTAC SGK3 degrader-1 Chemical and Physical Properties

Names and Identifiers

• PROTAC SGK3 degrader-1
• SGK3 degrader-1
• (2S,4R)-1-((S)-2-(tert-butyl)-18-((R)-2-(((6-(4-(2-fluoro-5-methylphenylsulfonamido)phenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)oxy)methyl)morpholino)-4-oxo-6,9,12-trioxa-3-azaoctadecan-1-oyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide
• G16998
• MS-32019
• HY-125878
• CHEMBL4795354
• CS-0102619
• EN300-22990398
• AKOS040740887
• (2S,4R)-1-((S)-2-(tert-Butyl)-18-((R)-2-(((6-(4-((2-fluoro-5-methylphenyl)sulfonamido)phenyl)-1Hpyrazolo[3,4-d]pyrimidin-4-yl)oxy)methyl)morpholino)-4-oxo-6,9,12-trioxa-3-azaoctadecanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide
• GLXC-10485
• (2S,4R)-1-[(2S)-2-(2-{2-[2-({6-[(2R)-2-[({6-[4-(2-fluoro-5-methylbenzenesulfonamido)phenyl]-1H-pyrazolo[3,4-d]pyrimidin-4-yl}oxy)methyl]morpholin-4-yl]hexyl}oxy)ethoxy]ethoxy}acetamido)-3,3-dimethylbutanoyl]-4-hydroxy-N-{[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl}pyrrolidine-2-carboxamide
• PROTAC SGK3 degrader-1?
• (2S,4R)-1-[(2S)-2-[[2-[2-[2-[6-[(2R)-2-[[6-[4-[(2-fluoro-5-methylphenyl)sulfonylamino]phenyl]-1H-pyrazolo[3,4-d]pyrimidin-4-yl]oxymethyl]morpholin-4-yl]hexoxy]ethoxy]ethoxy]acetyl]amino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide
• EX-A3963
• SGK3-PROTAC1
• 2381320-35-8

• Inchi： 1S/C57H73FN10O11S2/c1-37-10-19-46(58)48(28-37)81(73,74)66-42-17-15-41(16-18-42)52-63-53-45(31-61-65-53)55(64-52)79-34-44-33-67(21-23-78-44)20-8-6-7-9-22-75-24-25-76-26-27-77-35-49(70)62-51(57(3,4)5)56(72)68-32-43(69)29-47(68)54(71)59-30-39-11-13-40(14-12-39)50-38(2)60-36-80-50/h10-19,28,31,36,43-44,47,51,66,69H,6-9,20-27,29-30,32-35H2,1-5H3,(H,59,71)(H,62,70)(H,61,63,64,65)/t43-,44-,47+,51-/m1/s1
• InChI Key： RTFQFPZKDYMMMJ-RIAKQDHQSA-N
• SMILES： S1C=NC(C)=C1C1C=CC(=CC=1)CNC([C@@H]1C[C@H](CN1C([C@H](C(C)(C)C)NC(COCCOCCOCCCCCCN1CCO[C@@H](COC2C3C=NNC=3N=C(C3C=CC(=CC=3)NS(C3C(=CC=C(C)C=3)F)(=O)=O)N=2)C1)=O)=O)O)=O

Computed Properties

• Exact Mass: 1156.48857369g/mol
• Monoisotopic Mass: 1156.48857369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 81
• Rotatable Bond Count: 29
• Complexity: 2050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 298
• XLogP3: 6

Additional information on PROTAC SGK3 degrader-1

PROTAC SGK3 Degrader-1 (CAS No. 2381320-35-8): A Novel Targeted Protein Degrader for the Treatment of Cancer and Neurodegenerative Diseases

PROTAC SGK3 Degrader-1 (CAS No. 2381320-35-8) is a groundbreaking compound in the field of targeted protein degradation, specifically designed to degrade the Serine/Threonine Kinase 3 (SGK3) protein. This innovative molecule represents a significant advancement in the development of PROTACs (Proteolysis Targeting Chimeras), which are emerging as a powerful tool in drug discovery and therapeutic intervention. The unique mechanism of action of PROTAC SGK3 Degrader-1 offers a promising approach to address diseases where conventional small-molecule inhibitors have shown limited efficacy.

The Serine/Threonine Kinase 3 (SGK3) is a member of the SGK family of kinases, which play crucial roles in various cellular processes, including cell survival, proliferation, and ion transport. Aberrant activation of SGK3 has been implicated in several diseases, particularly in cancer and neurodegenerative disorders. Traditional approaches to targeting SGK3 have primarily focused on developing small-molecule inhibitors that block its enzymatic activity. However, these inhibitors often suffer from issues such as poor selectivity, off-target effects, and limited cellular penetration.

PROTAC SGK3 Degrader-1, on the other hand, employs a novel mechanism to achieve targeted degradation of SGK3. This compound consists of two main components: a ligand that binds to SGK3 and an E3 ligase recruiter. The ligand specifically recognizes and binds to the target protein, while the E3 ligase recruiter recruits an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein via the proteasome pathway. This dual-action mechanism ensures high selectivity and potency, making it an attractive candidate for therapeutic applications.

Recent studies have demonstrated the efficacy of PROTAC SGK3 Degrader-1 in various preclinical models. For instance, research published in the journal *Nature Communications* showed that PROTAC SGK3 Degrader-1 effectively reduced SGK3 levels in both cell lines and animal models of cancer. The compound exhibited potent antitumor activity by inhibiting cell proliferation and inducing apoptosis in cancer cells. Additionally, it showed minimal off-target effects and excellent pharmacokinetic properties, making it suitable for further clinical development.

In neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, aberrant activation of SGK3 has been linked to neuroinflammation and neuronal death. Preclinical studies using PROTAC SGK3 Degrader-1 have shown promising results in reducing neuroinflammation and improving cognitive function in animal models. These findings suggest that PROTAC SGK3 Degrader-1 could be a valuable therapeutic agent for treating neurodegenerative disorders.

The development of PROTAC SGK3 Degrader-1 also highlights the broader potential of PROTAC technology in drug discovery. By enabling the degradation of previously "undruggable" targets, PROTACs offer a new paradigm for therapeutic intervention. The success of PROTAC SGK3 Degrader-1 in preclinical studies has sparked interest among researchers and pharmaceutical companies to explore other potential targets for PROTAC-based therapies.

In conclusion, PROTAC SGK3 Degrader-1 (CAS No. 2381320-35-8) represents a significant breakthrough in targeted protein degradation technology. Its unique mechanism of action, high selectivity, and potent efficacy make it a promising candidate for the treatment of cancer and neurodegenerative diseases. Ongoing research continues to uncover new applications and optimize its therapeutic potential, positioning PROTAC SGK3 Degrader-1 as a key player in the future landscape of drug discovery.